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The initial claim in July 2023 of room-temperature and ambient-pressure superconductivity in a

copper-doped lead-apatite material, dubbed LK-99, ignited a flurry of international research

activity.[1][2][3] The original preprints by Sukbae Lee, Ji-Hoon Kim, and collaborators

suggested that LK-99 exhibited key markers of superconductivity, including near-zero resistivity

and magnetic levitation (the Meissner effect) at temperatures up to 400 K (127 °C).[1][3]

However, subsequent and extensive peer-reviewed replication efforts by numerous

independent research groups have failed to substantiate these claims, with a scientific

consensus emerging that LK-99 is not a superconductor.[1][2] Instead, the observed

phenomena have been largely attributed to the presence of impurities, most notably copper(I)

sulfide (Cu₂S).[1][2][4][5][6]

This guide provides a comparative analysis of the key peer-reviewed critiques, summarizing

their experimental findings and methodologies in contrast to the original claims.

Comparative Analysis of Experimental Findings
The primary discrepancy between the original LK-99 research and the subsequent critiques lies

in the interpretation of resistivity measurements and magnetic behavior. While the original

papers reported a sharp drop in resistivity and partial magnetic levitation as evidence of

superconductivity, independent studies have demonstrated that these effects are artifacts of

non-superconducting materials present in the multiphase samples.[1][6][7]
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The key alternative explanation centers on a structural phase transition in copper(I) sulfide

(Cu₂S), a common impurity in the synthesis of LK-99.[4][5][8] Cu₂S undergoes a first-order

structural phase transition at approximately 385-400 K (112-127 °C), which is associated with a

dramatic, orders-of-magnitude decrease in its electrical resistivity.[4][5] This transition

temperature coincides with the temperature at which the original researchers claimed to

observe the onset of superconductivity.[4]

Below is a summary of the quantitative data from representative peer-reviewed critiques

compared to the original LK-99 claims.

Parameter
Original LK-99 Claim

(Lee et al.)

Independent

Replication Findings

(Consensus)

Attributed Cause in

Critiques

Critical Temperature

(Tc)

Stated as > 400 K

(127 °C)[1]

No superconducting

transition observed.[1]

[2][9]

N/A

Resistivity at

Transition

Sharp drop to near-

zero values.[4]

Sharp drop observed,

but not to zero

resistance.[5] The

material is often highly

resistive or insulating.

[1][9]

First-order structural

phase transition of

Cu₂S impurity.[4][5][6]

Magnetic Response

Partial levitation

(claimed Meissner

effect).[10][11]

Diamagnetic and/or

ferromagnetic

responses observed,

but no bulk

superconductivity.[1]

[9][12]

Diamagnetism of

Cu₂S and

ferromagnetism from

other impurities.[1][2]

[12]

Material Composition
Single-phase

Pb₉Cu(PO₄)₆O.[1]

Multiphase material,

consistently

containing Cu₂S

impurities.[2][4][6]

The synthesis method

inherently produces

byproducts.[4][6]
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Experimental Protocols of Critical Replication
Studies
The methodologies employed by independent research groups were crucial in debunking the

superconductivity claims. The general approach involved following the synthesis recipe

provided by Lee et al., characterizing the resulting material, and measuring its physical

properties.

1. Synthesis of LK-99 Samples:

Original Protocol: The synthesis described by Lee et al. involves a two-step solid-state

reaction:

Lanarkite (Pb₂(SO₄)O) formation: Mixing lead(II) oxide (PbO) and lead(II) sulfate

(Pb(SO₄)) powders and heating at 725 °C for 24 hours.[1]

Copper(I) phosphide (Cu₃P) formation: Mixing copper (Cu) and phosphorus (P) powders in

a sealed tube under vacuum and heating at 550 °C for 48 hours.[1]

Final Reaction: Grinding Lanarkite and Cu₃P together, sealing in a vacuum tube, and

heating at 925 °C for 5-20 hours.[1]

Replication Protocols: Replication studies meticulously followed this recipe.[6][9] However,

they noted that this process consistently resulted in a multiphase material, not a pure, single-

phase compound.[2][6]

2. Structural and Compositional Analysis:

Techniques Used: Researchers predominantly used Powder X-ray Diffraction (PXRD) and

Energy-Dispersive X-ray Spectroscopy (EDX) to analyze the structure and elemental

composition of their synthesized samples.[6][9]

Key Findings: XRD analysis in multiple studies confirmed that the synthesized samples were

not single-phase LK-99. Instead, they were mixtures containing the lead apatite parent

compound along with significant amounts of other phases, most notably Cu₂S.[2][4][6]

3. Resistivity and Magnetization Measurements:
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Resistivity Measurements: Standard four-probe resistivity measurements were conducted as

a function of temperature. Several groups successfully reproduced the sharp drop in

resistivity around 385 K (112 °C).[5] However, unlike a true superconducting transition, the

resistance did not drop to zero and exhibited thermal hysteresis (different paths for cooling

and warming), which is characteristic of a first-order structural transition, not a second-order

superconducting transition.[5]

Magnetic Susceptibility: Measurements of magnetic properties showed that the samples

were generally diamagnetic or weakly ferromagnetic, but did not exhibit the strong, bulk

diamagnetism (Meissner effect) characteristic of a superconductor.[1][9] The observed partial

levitation was attributed to the response of these mixed magnetic phases within the sample.

[12]

Visualizing the Scientific Consensus
The process of refuting the initial LK-99 claims and the scientific explanation that emerged can

be visualized through the following diagrams.
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Caption: Workflow of the scientific process refuting the LK-99 superconductivity claim.
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The diagram below illustrates the proposed mechanism responsible for the phenomena initially

mistaken for superconductivity.

LK-99 Synthesis Process

Resulting Material

Observed Phenomenon (at ~385 K)

Consequences Mistaken for Superconductivity

Solid-state reaction of
PbO, Pb(SO₄), Cu, P

Multiphase Sample:
Lead Apatite + Cu₂S Impurity

Inadvertently produces

First-Order Structural
Phase Transition of Cu₂S

Undergoes heating

Sharp Drop in Resistivity

Causes

Diamagnetic Response

Causes

Click to download full resolution via product page

Caption: The role of the Cu₂S impurity in explaining the LK-99 observations.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12366833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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